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Compound of Interest

Compound Name: 8-Aza-7-bromo-7-deazaguanosine

Cat. No.: B3317585

The proper management and disposal of 8-Aza-7-bromo-7-deazaguanosine, a brominated
nucleoside analog, are critical for ensuring laboratory safety and environmental protection. As a
compound used in research and drug development, it must be treated as hazardous chemical
waste unless explicitly determined otherwise by an institution's environmental health and safety
professionals.[1][2] This guide provides a comprehensive, step-by-step protocol for its safe
handling and disposal.

Immediate Safety and Handling Precautions

Before handling or beginning any disposal procedure, it is imperative to be equipped with the
appropriate Personal Protective Equipment (PPE).

o Eye/Face Protection: Wear chemical safety goggles or glasses that conform to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin exposure.

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be needed. However, if creating dust, a NIOSH/MSHA or European
Standard EN 149 approved respirator with a particle filter is recommended.

o General Hygiene: Handle in accordance with good industrial hygiene and safety practices.
Avoid contact with skin, eyes, or clothing, and prevent ingestion and inhalation.[3]
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In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.

Inhalation: Remove to fresh air. Seek medical attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterward.|[3]

Chemical and Safety Data Summary

The following table summarizes key data for 8-Aza-7-bromo-7-deazaguanosine and general

hazardous waste parameters.
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Parameter

Value | Guideline

Source

Chemical Identity

Molecular Formula

C10H12BrNsOs

[4]

CAS Number

96555-37-2

[4]

Physical State

Solid (likely off-white)

[3]

Storage & Handling

Recommended Storage

Store in freezer (-20°C)

[4]

Incompatible Materials

Strong oxidizing agents

[3]

Hazardous Waste

Accumulation

EPA Generator Status

Dependent on total monthly

waste volume

[5](6]

Max. Lab Storage Limit

Do not exceed 55 gallons of
hazardous waste or 1 quart of

acute hazardous waste

[1]

Container Requirement

Chemically compatible, leak-

proof, with a tight-fitting lid

[7](8]

Secondary Containment

Required for all liquid
hazardous wastes;

recommended for solids

[7]

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of 8-Aza-7-bromo-7-

deazaguanosine waste.
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Disposal Workflow for 8-Aza-7-bromo-7-deazaguanosine

Preparation & Collection

Start: Waste Generated
(Unused reagent, contaminated labware,
spill cleanup material)

v

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

v

2. Identify as Hazardous Chemical Waste

v

3. Segregate from other waste streams
(e.g., biohazardous, radioactive)

v

4. Select a compatible, sealable
waste container

v

5. Place waste into container.
Keep container closed.

Labeling ‘;( Storage

- - Final Disposal
6. Label Container Immediately
- 'Hazardous Waste'
- Full Chemical Name
- All Constituents (%) =
- Hazard Warnings

A4
7. Store in a designated
Satellite Accumulation Area (SAA)
- At/near point of generation

- Use secondary containment l

8. Fill in final date on tag

9. Submit a waste pickup request
to your institution's EHS

A

10. EHS collects waste for
final disposal

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b3317585?utm_src=pdf-body-img
https://www.benchchem.com/product/b3317585?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3317585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

e 1. vumc.org [vumc.org]

e 2. Chemical Safety — Stanford Environmental Health & Safety [ehs.stanford.edu]

e 3. epa.gov [epa.gov]

e 4.8-Aza-7-bromo-7-deazaguanosine - Immunomart [immunomart.com]

e 5. dam.assets.ohio.gov [dam.assets.ohio.gov]

e 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

e 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
» 8. Chemical Waste Management Reference Guide | Environmental Health and Safety

[ehs.osu.edu]

 To cite this document: BenchChem. [Proper Disposal of 8-Aza-7-bromo-7-deazaguanosine:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3317585#8-aza-7-bromo-7-deazaguanosine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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